2-[(1S)-1-Amino-3-methylbutyl]-1,3-oxazole-5-carboxylic acid;hydrochloride

• IUPAC Name: 2-[(1S)-1-amino-3-methylbutyl]-1,3-oxazole-5-carboxylic acid;hydrochloride
• InChI: InChI=1S/C9H14N2O3.ClH/c1-5(2)3-6(10)8-11-4-7(14-8)9(12)13;/h4-6H,3,10H2,1-2H3,(H,12,13);1H/t6-;/m0./s1
• InChI Key: MPYPZQCFCMBCFV-RGMNGODLSA-N
• Canonical SMILES: CC(C)CC(C1=NC=C(O1)C(=O)O)N.Cl
• Isomeric SMILES: CC(C)C[C@@H](C1=NC=C(O1)C(=O)O)N.Cl
• Molecular Formula: C9H15ClN2O3
• Molecular Weight: 234.68 g/mol
• CAS No.: 2253619-40-6

Description

2-[(1S)-1-Amino-3-methylbutyl]-1,3-oxazole-5-carboxylic acid;hydrochloride is a useful research compound. Its molecular formula is C9H15ClN2O3 and its molecular weight is 234.68. The purity is usually 95%.
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Scientific Research Applications

Ruthenium-catalyzed Synthesis for Triazole-based Scaffolds

The synthesis of 5-amino-1,2,3-triazole-4-carboxylates using ruthenium catalysis offers a pathway to create triazole-based scaffolds, which are key components in developing peptidomimetics or biologically active compounds. This approach circumvents the Dimroth rearrangement, providing a direct route to these valuable triazole amino acids, useful in synthesizing compounds with potential biological activities, including HSP90 inhibitors (Ferrini et al., 2015).

Solvatochromic Shifts for Sensor Applications

Research into the solvatochromic shifts and dipole moment estimation of certain synthesized coumarin derivatives, including a hydrochloride salt similar in structure to "2-[(1S)-1-Amino-3-methylbutyl]-1,3-oxazole-5-carboxylic acid; hydrochloride", has shown applications in sensor technology. These compounds exhibit sensitivity to Fe3+ and Cu2+ ions in aqueous solutions, indicating potential for developing chemosensors (Joshi et al., 2016).

Cross-Coupling Reactions of Boronic Acids

The use of carboxylic acid anion moieties as directing groups in cross-coupling reactions with dihalo heterocycles demonstrates the utility of such compounds in selectively producing substituted nicotinic acids and triazoles. This highlights the role of "2-[(1S)-1-Amino-3-methylbutyl]-1,3-oxazole-5-carboxylic acid; hydrochloride" and similar substances in regioselective synthesis processes (Houpis et al., 2010).

Synthesis of Derivatives for Functional Transformations

The creation of methyl esters from 2-aryl-5-hydrazino-1,3-oxazole-4-carboxylic acids, leading to various functional derivatives, showcases the compound's potential as a precursor for further chemical transformations. Such derivatives can be employed in synthesizing oxazole-containing dipeptides and in introducing highly basic aliphatic amines, demonstrating the compound's versatility in organic synthesis (Prokopenko et al., 2010).